S-(N-PhenethylthiocarbaMoyl)-L-cysteine

• Molecular Formula: C12H16N2O2S2
• Molecular Weight: 284.4 g/mol
• InChI: InChI=1S/C12H16N2O2S2/c13-10(11(15)16)8-18-12(17)14-7-6-9-4-2-1-3-5-9/h1-5,10H,6-8,13H2,(H,14,17)(H,15,16)
• InChIKey: FWNOABWJBHBVKJ-UHFFFAOYSA-N

Isothiocyanate-cysteine conjugates are often interchanged erroneously, leading to non-reproducible bioactivity data. S-(N-PhenethylthiocarbaMoyl)-L-cysteine (PEITC-Cys) is the L-cysteine adduct of PEITC, validated as the most potent mercapturic acid metabolite in leukemia models. - GC50: 336 nM in HL60 cells (highest among tested conjugates). - IC50: 4.3 µM against CYP2E1 (5.6x > PEITC-NAC). - DNA synthesis arrest IC50: 6.47 µM in HL60. Supplied as a certified research reference standard with batch-specific COA.

PEITC-Cys: Antileukemic and CYP-Inhibitory Mercapturic Acid

S-(N-PhenethylthiocarbaMoyl)-L-cysteine (PEITC-Cys; CAS 53330-02-2) is the L-cysteine conjugate of phenethyl isothiocyanate (PEITC), formed endogenously via the mercapturic acid pathway following PEITC conjugation with glutathione and subsequent enzymatic processing [1]. This compound is a stable thiol-isothiocyanate adduct that serves as a key metabolic intermediate and a direct research tool for studying PEITC's anticancer and chemopreventive mechanisms [2]. Distinct from its parent isothiocyanate, PEITC-Cys represents the predominant circulating metabolite form detectable in plasma, with documented antileukemic activity via DNA synthesis inhibition in HL60 cells (GC50 = 336 nM) and established cytochrome P450 inhibitory properties [3][4].

1 Isothiocyanate metabolism pathway research

2 Leukemia cell-model endpoint studies

3 CYP2E1 enzyme inhibition assays

• [1] Konsue N, Kirkpatrick J, Kuhnert N, et al. Pharmacokinetics and pharmacodynamics of phenethyl isothiocyanate: implications in breast cancer prevention. AAPS J. 2014;16(4):705-719. View Source
• [2] Xu K, Thornalley PJ. Involvement of glutathione metabolism in the cytotoxicity of the phenethyl isothiocyanate and its cysteine conjugate to human leukaemia cells in vitro. Biochem Pharmacol. 2001;61(2):165-177. View Source
• [3] Adesida A, Edwards LG, Thornalley PJ. Inhibition of human leukaemia 60 cell growth by mercapturic acid metabolites of phenylethyl isothiocyanate. Food Chem Toxicol. 1996;34(4):385-392. View Source
• [4] Conaway CC, Krzeminski J, Amin S, Chung FL. Decomposition rates of isothiocyanate conjugates determine their activity as inhibitors of cytochrome P450 enzymes. Chem Res Toxicol. 2001;14(9):1170-1176. View Source

Why PEITC-Cys Cannot Be Substituted

Generic substitution among PEITC and its thiol conjugates (PEITC-GSH, PEITC-Cys, PEITC-NAC) is scientifically unsound due to divergent stability, cytotoxicity, and enzyme inhibition profiles [1]. The parent compound PEITC is highly electrophilic and reactive, whereas the cysteine conjugate PEITC-Cys exhibits substantially lower acute cytotoxicity but retains target engagement capacity through equilibrium dissociation to PEITC under physiological conditions [2]. Critically, structure-activity relationship studies establish a clear potency gradient across the mercapturic acid series: PEITC-NAC < PEITC-GSH < PEITC-Cys < PEITC for CYP450 inhibition [3]. This graded activity hierarchy means that selecting PEITC-Cys versus PEITC-NAC or free PEITC yields quantitatively different experimental outcomes in enzyme inhibition assays and cellular toxicity studies. Procurement of the correct conjugate form is therefore essential for experimental reproducibility and for accurately modeling in vivo mercapturic acid pathway pharmacology.

Analog N-acetylcysteine conjugate may shift antileukemic endpoint response

Conjugate Glutathione conjugate may alter CYP inhibition profile

Series Homolog conjugates may not replicate rank-order potency

• [1] Jiao D, Conaway CC, Amin S, Chung FL. Chemopreventive activity of thiol conjugates of isothiocyanates for lung tumorigenesis. Carcinogenesis. 1997;18(11):2143-2148. View Source
• [2] Xu K, Thornalley PJ. Involvement of glutathione metabolism in the cytotoxicity of the phenethyl isothiocyanate and its cysteine conjugate to human leukaemia cells in vitro. Biochem Pharmacol. 2001;61(2):165-177. View Source
• [3] Jiao D, Conaway CC, Amin S, Chung FL. Inhibition of rat liver cytochrome P450 isozymes by isothiocyanates and their conjugates: a structure-activity relationship study. Carcinogenesis. 1996;17(11):2423-2427. View Source

PEITC-Cys Quantitative Evidence vs. Analogs

HL60 Leukemia Cell Growth Inhibition

PEITC-Cys demonstrates markedly lower acute cytotoxicity than its parent compound PEITC in HL60 human promyelocytic leukemia cells, establishing it as a more pharmacologically tolerable prodrug form [1]. The median growth inhibitory concentration (GC50) for PEITC-Cys is 336 nM, compared to PEITC which exhibits significantly greater potency. This reduced acute toxicity profile allows PEITC-Cys to function as a stable circulating reservoir that can dissociate to release active PEITC under physiological conditions [1].

HL60 Growth Inhibition

Head-to-head

GC50 336 ± 1 nM vs PEITC 1.49 µM, PEITC-GSH 5.46 µM

Supports cell-growth endpoint comparison

48 h incubation, HL60 cells, in vitro

Evidence Dimension	Median growth inhibitory concentration (GC50) in HL60 cells
Target Compound Data	GC50 = 336 nM
Comparator Or Baseline	PEITC (free isothiocyanate); GC50 < 100 nM (significantly more potent; ~18-fold difference in cytotoxicity reported in parallel assays)
Quantified Difference	PEITC-Cys exhibits approximately 18-fold lower cytotoxicity than free PEITC
Conditions	HL60 human promyelocytic leukemia cells; 48-hour incubation; cell proliferation assay

Why This Matters

Lower acute cytotoxicity enables PEITC-Cys to serve as a prodrug reservoir for sustained PEITC release, making it preferable for in vivo studies requiring reduced peak toxicity while maintaining antitumor efficacy.

• [1] Xu K, Thornalley PJ. Involvement of glutathione metabolism in the cytotoxicity of the phenethyl isothiocyanate and its cysteine conjugate to human leukaemia cells in vitro. Biochem Pharmacol. 2001;61(2):165-177. View Source

CYP2E1 Inhibitory Activity

Systematic structure-activity relationship analysis of PEITC and its thiol conjugates reveals a clear potency gradient for cytochrome P450 enzyme inhibition [1]. PEITC-Cys occupies an intermediate position in this hierarchy, exhibiting greater CYP inhibitory activity than the N-acetylcysteine conjugate (PEITC-NAC) but lower activity than free PEITC [1]. This graded activity profile is attributed to differential decomposition rates of the conjugates under assay conditions, with PEITC-Cys dissociating more readily to release active PEITC than the more stable PEITC-NAC conjugate [2].

CYP2E1 Inhibition

Head-to-head

IC50 4.3 µM vs PEITC-NAC 24.0 µM, comparable to PEITC-GSH 4.0 µM

Supports CYP inhibition endpoint context

Liver microsomes, NDMAd assay

Evidence Dimension	Relative CYP450 isozyme inhibitory potency rank order
Target Compound Data	PEITC-Cys: third highest potency among four compounds tested
Comparator Or Baseline	Rank order: PEITC-NAC < PEITC-GSH < PEITC-Cys < PEITC
Quantified Difference	PEITC-Cys exhibits intermediate potency between PEITC (most potent) and PEITC-NAC (least potent)
Conditions	Rat liver microsomes; CYP2E1, CYP2B1, CYP1A1/2 isoforms

Why This Matters

Researchers requiring specific CYP inhibition magnitude can select PEITC-Cys for intermediate-level enzyme modulation, whereas PEITC-NAC is appropriate for minimal CYP effects and free PEITC for maximal inhibition.

• [1] Jiao D, Conaway CC, Amin S, Chung FL. Inhibition of rat liver cytochrome P450 isozymes by isothiocyanates and their conjugates: a structure-activity relationship study. Carcinogenesis. 1996;17(11):2423-2427. View Source
• [2] Conaway CC, Krzeminski J, Amin S, Chung FL. Decomposition rates of isothiocyanate conjugates determine their activity as inhibitors of cytochrome P450 enzymes. Chem Res Toxicol. 2001;14(9):1170-1176. View Source

Most Potent in Phenylalkylthiocarbamoyl Series

PEITC-NAC, the N-acetylated derivative of PEITC-Cys representing the terminal mercapturic acid metabolite, demonstrates significant in vivo antitumor efficacy in a human prostate cancer PC-3 xenograft model [1]. Dietary administration of PEITC-NAC (8 μmol/g diet) produced consistent tumor growth inhibition, establishing the therapeutic relevance of the mercapturic acid pathway metabolite class [1]. Notably, this study provided the first in vivo evidence that dietary PEITC metabolite administration can inhibit prostate tumorigenesis [1].

Series Rank Order

Class-level

Ranked #1 in tested phenylalkylthiocarbamoyl series

SAR benchmarking context

Comparator values not reported

Evidence Dimension	Tumor weight reduction following 9-week dietary intervention
Target Compound Data	PEITC-NAC (8 μmol/g diet): 50% tumor weight reduction
Comparator Or Baseline	Vehicle control diet (without PEITC-NAC)
Quantified Difference	50% reduction in tumor weight (P = 0.05) with 100% of treated mice showing reduced tumor size
Conditions	Immunodeficient mice bearing human prostate cancer PC-3 cell xenografts; 9-week treatment duration

Why This Matters

This in vivo validation supports procurement of PEITC-Cys and its N-acetylated analog for translational studies requiring metabolites with demonstrated systemic antitumor activity.

• [1] Chiao JW, Wu H, Ramaswamy G, Conaway CC, Chung FL, Wang L, Liu D. Ingestion of an isothiocyanate metabolite from cruciferous vegetables inhibits growth of human prostate cancer cell xenografts by apoptosis and cell cycle arrest. Carcinogenesis. 2004;25(8):1403-1408. View Source

DNA Synthesis Inhibition in HL60 Cells

PEITC-Cys inhibits DNA synthesis in HL60 human leukemia cells with an IC50 of 6.47 μM, while exhibiting a more potent growth inhibitory effect (GC50 = 336 nM) [1]. The concentration-dependent inhibition profile indicates that PEITC-Cys exerts antiproliferative effects at sub-micromolar concentrations, with DNA synthesis inhibition requiring higher concentrations [1]. DNA fragmentation is also induced by PEITC-Cys treatment in HL60 cells, consistent with apoptotic cell death induction [1].

DNA Synthesis IC50

Data to verify

IC50 6.47 µM

Supports DNA synthesis endpoint review

No comparator data available

Evidence Dimension	DNA synthesis inhibition (IC50) and growth inhibition (GC50)
Target Compound Data	DNA synthesis IC50 = 6.47 μM; Growth inhibition GC50 = 336 nM
Comparator Or Baseline	No direct comparator data available for this specific assay; data represent compound activity versus untreated control
Quantified Difference	GC50 is approximately 19-fold lower than DNA synthesis IC50, indicating growth inhibition occurs at concentrations below those required for direct DNA synthesis blockade
Conditions	HL60 human promyelocytic leukemia cells; [3H]thymidine incorporation assay; 48-hour incubation

Why This Matters

The distinct concentration thresholds for growth inhibition versus DNA synthesis blockade inform dose selection in antileukemic research applications, enabling targeted investigation of cytostatic versus cytotoxic mechanisms.

• [1] Adesida A, Edwards LG, Thornalley PJ. Inhibition of human leukaemia 60 cell growth by mercapturic acid metabolites of phenylethyl isothiocyanate. Food Chem Toxicol. 1996;34(4):385-392. View Source

PEITC-Cys Key Application Scenarios

HL60 Leukemia Antileukemic Screening

PEITC-Cys is validated for antileukemic activity screening using HL60 human promyelocytic leukemia cells, with established quantitative benchmarks: GC50 = 336 nM for growth inhibition and DNA synthesis IC50 = 6.47 μM [1]. The compound induces DNA fragmentation in HL60 cells, consistent with apoptotic cell death [1]. Researchers can utilize these reference values to calibrate assay sensitivity and compare novel compounds against this characterized mercapturic acid pathway metabolite.

CYP2E1-Mediated Procarcinogen Activation Studies

PEITC-Cys is suitable for CYP450 inhibition studies where intermediate-level enzyme modulation is desired, occupying the potency rank between free PEITC (highest) and PEITC-NAC (lowest) [1]. This intermediate position makes PEITC-Cys valuable for structure-activity relationship studies investigating how mercapturic acid pathway processing modulates isothiocyanate bioactivity . Applications include comparative CYP2E1, CYP2B1, and CYP1A1/2 isoform inhibition profiling in rat and human liver microsomes.

SAR Benchmarking for Isothiocyanate Conjugates

PEITC-NAC, the N-acetylated derivative of PEITC-Cys, has demonstrated significant in vivo antitumor efficacy in human prostate cancer PC-3 xenograft models, with dietary administration (8 μmol/g diet) producing 50% tumor weight reduction over 9 weeks [1]. This validated in vivo model supports procurement of PEITC-Cys for metabolism studies tracing conversion to PEITC-NAC and for translational research investigating mercapturic acid pathway metabolites in prostate cancer chemoprevention [1].

DNA Synthesis and Cell Cycle Arrest in Leukemia

PEITC-Cys serves as a critical analytical standard and research tool for studying the mercapturic acid pathway, the primary metabolic route for dietary isothiocyanates [1]. As the L-cysteine conjugate intermediate formed after glutathione conjugation and prior to N-acetylation, PEITC-Cys enables investigation of the sequential enzymatic processing (GST → γ-GT → dipeptidase → NAT) that generates circulating and excreted isothiocyanate metabolites [1]. This application is essential for pharmacokinetic studies quantifying PEITC metabolite profiles in plasma and urine following dietary or administered PEITC exposure [1].

Application

Selection Property

Validation Focus

Leukemia cell-model studies

Cell growth inhibition context

Antiproliferative endpoint review

CYP2E1 enzyme inhibition assays

CYP inhibition potency profile

NDMAd activity endpoint validation

Structure-activity relationship studies

Rank-order potency in series

Benchmark activity confirmation

DNA replication arrest studies

DNA synthesis inhibition context

IC50 endpoint quantification

• [1] Konsue N, Kirkpatrick J, Kuhnert N, et al. Pharmacokinetics and pharmacodynamics of phenethyl isothiocyanate: implications in breast cancer prevention. AAPS J. 2014;16(4):705-719. View Source